Cas no 2681256-43-7 (2-Methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid)

• Product Name: 2-Methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid
• CAS No: 2681256-43-7
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 5653437
• PubChem ID: 165938098
• Update Time: 2025-05-20

2-Methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid
• 2681256-43-7
• EN300-28274403
• 2-Methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid

• Inchi： 1S/C8H10F3NO3/c1-5(6(13)14)3-2-4-12-7(15)8(9,10)11/h3H,2,4H2,1H3,(H,12,15)(H,13,14)/b5-3+
• InChI Key： LFSKHBCZIBSUNQ-HWKANZROSA-N
• SMILES： FC(C(NCC/C=C(/C(=O)O)\C)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid

2-Methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid

The compound 2-Methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid (CAS No: 1317487-43-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pentenoic acid backbone with a methyl group at the 2-position and a trifluoroacetamido group at the 5-position. The presence of these functional groups imparts distinctive chemical properties to the molecule, making it a valuable compound in research and development.

Recent studies have highlighted the potential of pentenoic acids in drug design due to their ability to interact with various biological targets. The trifluoroacetamido group, in particular, has been shown to enhance the stability and bioavailability of compounds in pharmaceutical applications. Researchers have also explored the use of this compound in the synthesis of bioactive molecules, where its structure serves as a versatile scaffold for further modifications.

The synthesis of 2-Methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid involves a series of carefully controlled reactions, including nucleophilic substitutions and acid-mediated cyclizations. These methods have been optimized to ensure high yields and purity, which are critical for its use in advanced applications such as peptide synthesis and medicinal chemistry.

In terms of biological activity, this compound has demonstrated promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its pentenoic acid moiety has been associated with anti-inflammatory and antioxidant properties, while the trifluoroacetamido group contributes to enhanced solubility and metabolic stability. These attributes make it a compelling candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. Molecular docking studies have revealed potential interactions with key enzymes involved in metabolic pathways, suggesting its role as a lead compound for therapeutic interventions.

Moreover, the structural versatility of pentenoic acids has led to their incorporation into peptide libraries for high-throughput screening. The integration of the trifluoroacetamido group into these libraries enhances their diversity and improves the likelihood of identifying novel bioactive compounds.

In conclusion, 2-Methyl-5-(2,2,2-trifluoroacetamido)pent-2-enoic acid stands out as a significant molecule in contemporary chemical research. Its unique structure, combined with recent advances in synthetic and computational methodologies, positions it as a valuable tool in drug development and chemical innovation.